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Compound of Interest

Compound Name: 1,4-Butanediol mononitrate-d8

Cat. No.: B2968080

An In-depth Technical Guide to 1,4-Butanediol
Mononitrate-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,4-Butanediol mononitrate-d8, alongside detailed experimental protocols and
relevant biological pathways. This deuterated analogue of 1,4-Butanediol mononitrate serves
as a valuable tool in various research applications, particularly in pharmacokinetic and
metabolic studies.

Core Physical and Chemical Properties

The incorporation of eight deuterium atoms significantly alters the molecular weight of 1,4-
Butanediol mononitrate, a critical consideration for mass spectrometry-based analytical
methods. While comprehensive physical data for the deuterated form is not readily available,
the properties of the non-deuterated analogue provide a useful benchmark.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2968080?utm_src=pdf-interest
https://www.benchchem.com/product/b2968080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1,4-Butanediol

1,4-Butanediol

Property . mononitrate (non-
mononitrate-d8

deuterated)
Molecular Formula C4HDsNOa CaHsNOa4[1][2]
Molecular Weight 143.17 g/mol 135.12 g/mol [1][2]
Melting Point Data not available Not available

. _ _ 216.0 + 23.0 °C (at 760 Torr,

Boiling Point Data not available

Calculated)

- ) Soluble (34 g/L at 25 °C,

Solubility Data not available

Calculated)
Appearance Not specified (likely a liquid) Colorless to yellow oll
CAS Number 1261398-94-0 22911-39-3[2]

Note: Properties for the non-deuterated form are provided for reference and may differ from the

deuterated compound.

Biological Significance and Metabolic Pathway

1,4-Butanediol mononitrate is a metabolite of the drug Latanoprostene bunod, an ophthalmic

solution used to reduce intraocular pressure in patients with open-angle glaucoma or ocular

hypertension[3][4][5][6]. Upon administration, Latanoprostene bunod is hydrolyzed into

latanoprost acid and 1,4-Butanediol mononitrate[3][5][6]. The latter is then further metabolized

to release 1,4-Butanediol and nitric oxide (NO), a key signaling molecule[3][5][6][7]. 1,4-
Butanediol is subsequently oxidized to succinic acid, which enters the tricarboxylic acid (TCA)

cycle[3][8].

The release of nitric oxide from 1,4-Butanediol mononitrate contributes to the therapeutic effect

of Latanoprostene bunod by increasing the outflow of aqueous humor through the trabecular

meshwork, thus lowering intraocular pressure[9][10].

Below is a diagram illustrating the metabolic pathway of 1,4-Butanediol mononitrate.
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Metabolism of 1,4-Butanediol Mononitrate

Metabolism of Latanoprostene Bunod

Nitric Oxide (NO)

1,4-Butanediol Mononitrate

Reduction

Further Metabolism of 1,4-Butanediol
Latanoprostene Bunod

Hydrolysis
(Corneal Esterases)

1,4-Butanediol Oxidation

Succinic Acid TCA Cycle
Latanoprost Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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